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CAS Registry Number: 1823888-48-7 Document Type: Technical Application Guide Version:
2.1 (Internal Research Grade)

Executive Summary & Identification

In the landscape of medicinal chemistry, 3-Chloro-5-iodobenzoylacetonitrile (CAS 1823888-
48-7) serves as a high-value "hinge" intermediate.[1] Its structural uniqueness lies in the
asymmetric halogenation (chlorine at C3, iodine at C5) of the benzene ring combined with the
reactive

-ketonitrile tail.

This specific substitution pattern allows for orthogonal functionalization: the iodine atom
provides a facile handle for Suzuki-Miyaura or Sonogashira couplings, while the chlorine atom
remains inert under mild conditions, allowing for sequential cross-coupling strategies. The

-ketonitrile moiety is a classic precursor for constructing fused heterocycles such as pyrazoles,
isoxazoles, and quinolines—scaffolds ubiquitous in kinase inhibitors and antiviral therapeutics.

Physicochemical Profile[2][3][4][5][6]
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Property Specification
CAS Number 1823888-48-7
IUPAC Name 3-(3-Chloro-5-iodophenyl)-3-oxopropanenitrile

Molecular Formula

Molecular Weight 305.50 g/mol

Appearance Off-white to pale yellow solid

Soluble in DMSO, DMF, THF; sparingly soluble

Solubility . ¢

in water
SMILES N#CCC(=0)clcc(Clycc(l)cl

Predicted based on structure:[1]LZRX...
InChlKey

(Specific key varies by protonation state)

Synthetic Architecture

As a Senior Application Scientist, | recommend synthesizing this compound rather than
sourcing it if high purity (>98%) is required for sensitive catalytic cycles. Commercial batches of

-ketonitriles often degrade into their corresponding acetophenones or undergo hydrolysis if
stored improperly.

The most robust route utilizes 3-Chloro-5-iodobenzoic acid as the starting material. We employ
a Claisen-type condensation using acetonitrile anion generated in situ.

Mechanistic Workflow (DOT Visualization)

1. SOCI2, MeOH
Reflux, 4h
3-Chloro-5-iodobenzoic acid (Esterification) Methyl 3-chloro-5-iodobenzoate 2. CH3CN, NaH, THF
(CAS 289039-25-4) (CAS 289039-85-6) 0°C to RT, 12h

Claisen Condensation)

Acetonitrile (CH3CN) | ——————==—=——==77777
+ NaH or LDA

3-Chloro-5-iodobenzoylacetonitrile
(CAS 1823888-48-7)
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Figure 1: Synthetic pathway from the benzoic acid precursor to the target

-ketonitrile.

Detailed Protocol: The "Acetonitrile Anion" Method

Rationale: We avoid using the acid chloride directly with acetonitrile because the byproduct
removal can be tedious. The methyl ester intermediate offers a cleaner reaction profile with
sodium hydride (NaH).

Step 1: Esterification

e Charge a round-bottom flask with 3-Chloro-5-iodobenzoic acid (1.0 eq) and methanol
(solvent/reagent).

Add Thionyl chloride (SOCI

, 1.5 eq) dropwise at 0°C. Caution: Gas evolution (SO

, HCI).

Reflux for 3—4 hours. Monitor by TLC (EtOAc/Hexane).[2]

Workup: Concentrate in vacuo. Redissolve in EtOAc, wash with sat. NaHCO

. Dry over Na

SO

Yield: Expect >90% of Methyl 3-chloro-5-iodobenzoate (CAS 289039-85-6).[3]
Step 2: Claisen Condensation
e Preparation: In a dry flask under Argon, suspend NaH (60% in oil, 2.5 eq) in anhydrous THF.

» Activation: Add anhydrous Acetonitrile (2.5 eq) dropwise at 0°C. Stir for 30 mins to generate
the anion (
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o Addition: Dissolve the methyl ester (from Step 1) in minimal THF and add dropwise to the
anion mixture.

e Reaction: Allow to warm to Room Temperature (RT) and stir for 12—16 hours. The solution
usually turns orange/brown.

e Quench (Critical): Cool back to 0°C. Quench slowly with 1N HCI until pH ~3. Note: The
product precipitates or forms an oil.[2]

« |solation: Extract with EtOAc. Wash with brine.[4] Recrystallize from Ethanol/Water if
necessary.

Structural Validation (Self-Validating System)
To ensure the integrity of the synthesized compound, you must verify the presence of the

-ketonitrile tautomerism. In solution, these compounds often exist in equilibrium between the
keto and enol forms.
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Technique

Diagnostic Signal Causality/interpretation

1H NMR (DMSO-d6)

Represents the active

methylene (

) between the carbonyl and
4.6-4.8 ppm (s, 2H) nitrile. If this integrates < 2H,

check for enol proton (

>12 ppm).

1H NMR (Aromatic)

Due to 1,3,5-substitution, the

protons are meta to each other

Three distinct singlets and appear as singlets or
(approx.) narrow doublets (
Hz).

IR Spectroscopy

Characteristic C

~2260 cm
N stretch. Weak intensity is

normal due to conjugation.

IR Spectroscopy

C=0 stretch. Lower
~1690 cm wavenumber than typical
ketones due to conjugation

with the aromatic ring.

LC-MS

Check for isotopic pattern:

Chlorine (
[M-H]

Cl/
or [M+H]

Cl, 3:1 ratio) and lodine (mass
defect).

Functional Utility in Drug Discovery

The 3-Chloro-5-iodo motif is not accidental. It is designed for Sequential Cross-Coupling:

o Site-Selective Activation: The C-1 bond is significantly weaker than the C-Cl bond.
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o Experiment: Perform a Suzuki coupling with Phenylboronic acid/Pd(PPh

)

at RT. Only the iodine position reacts.

e Heterocycle Formation:
o Pyrazoles: React with Hydrazine (
) to form 3-(3-chloro-5-iodophenyl)-1H-pyrazol-5-amine.
o Isoxazoles: React with Hydroxylamine (

) to form the corresponding aminoisoxazole.

3-Chloro-5-iodobenzoylacetonitrile

Pd(0), Ar-B(OH)2

Suzuki Coupling (Site A) Heterocyclization
Replaces lodine only (Hydrazine/Hydroxylamine)

Biarvl Intermediate Aminopyrazole / Aminoisoxazole
y (Kinase Inhibitor Core)

Click to download full resolution via product page

H2NH2 or NH20H

Figure 2: Divergent synthesis applications.

Safety & Handling

¢ Hazard Class: Acute Toxic (Oral/Dermal), Irritant.

¢ Specific Risk:
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-ketonitriles can release cyanide ions under extreme hydrolytic or oxidative conditions,
though rare. Treat as a cyanide precursor.

o Storage: Store at 2—8°C under inert gas (Argon). Light sensitive (due to C-1 bond).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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